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Compound of Interest

Compound Name: 4-Butyl-2-methylaniline

Cat. No.: B126901 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
4-Butyl-2-methylaniline is a substituted aromatic amine that serves as a crucial intermediate

in the synthesis of various organic compounds. Its molecular structure, featuring both alkyl and

amino functionalities, makes it a versatile building block, particularly in the field of medicinal

chemistry. This document provides detailed application notes for researchers utilizing 4-Butyl-
2-methylaniline in the synthesis of biologically active molecules, with a focus on its role in the

development of potential therapeutics for drug-resistant cancers.[1][2]

Data Presentation
The physicochemical properties of 4-Butyl-2-methylaniline are summarized in Table 1,

providing essential data for experimental design and execution.

Table 1: Physicochemical Properties of 4-Butyl-2-methylaniline
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Property Value

CAS Number 72072-16-3[1][2][3]

Molecular Formula C₁₁H₁₇N[1][3]

Molecular Weight 163.26 g/mol [1]

Boiling Point 264.3 ± 9.0 °C (Predicted)[3]

Density 0.939 ± 0.06 g/cm³ (Predicted)[3]

pKa 4.75 ± 0.10 (Predicted)[3]

Solubility Chloroform (Slightly), Ethyl Acetate (Slightly)[3]

Application in Medicinal Chemistry: Synthesis of
MDR Protein Antagonists
A primary application of 4-Butyl-2-methylaniline is in the synthesis of substituted acetamides,

which have been identified as antagonists of multidrug resistance (MDR) proteins.[1][2] These

proteins are a significant cause of resistance to chemotherapy in cancer treatment. One such

derivative, SMIP004-7, is a selective inhibitor of mitochondrial Complex I and has

demonstrated potent anti-tumor activity in preclinical models of triple-negative breast cancer.[1]

[2]

The general synthetic approach involves the acylation of the aniline nitrogen of 4-Butyl-2-
methylaniline. A common and efficient method for this transformation is the reaction with an

acyl chloride, such as chloroacetyl chloride, in the presence of a base.[4][5]

Experimental Protocols
This section details the protocol for the synthesis of an N-substituted acetamide derivative from

4-Butyl-2-methylaniline, a key step in the preparation of MDR protein antagonists.

Protocol: Synthesis of 2-chloro-N-(4-butyl-2-
methylphenyl)acetamide
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This protocol outlines the synthesis of 2-chloro-N-(4-butyl-2-methylphenyl)acetamide, an

important intermediate for further functionalization.

Materials:

4-Butyl-2-methylaniline

Chloroacetyl chloride

Triethylamine (TEA) or 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)[4]

Anhydrous Tetrahydrofuran (THF)[4]

Deionized water

Standard laboratory glassware and stirring apparatus

Reaction Scheme:

4-Butyl-2-methylaniline 2-chloro-N-(4-butyl-2-methylphenyl)acetamide

Base (TEA or DBU)
THF, 0°C to rt

+ Chloroacetyl Chloride

Click to download full resolution via product page

Caption: Acylation of 4-Butyl-2-methylaniline.

Procedure:

In a round-bottom flask, dissolve 4-Butyl-2-methylaniline (1 equivalent) in anhydrous THF

under an inert atmosphere.

Cool the solution to 0°C in an ice bath.

Add the base (1.2 equivalents of TEA or DBU) to the solution with stirring.[4]
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Slowly add chloroacetyl chloride (1.1 equivalents) dropwise to the reaction mixture,

maintaining the temperature below 5°C.[4]

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 3-6 hours.[4]

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, pour the reaction mixture into cold water to precipitate the product.[4]

Filter the solid product, wash with water, and dry under vacuum.[4]

Further purification can be achieved by recrystallization from a suitable solvent like ethanol.

Quantitative Data: The yields for the acylation of aromatic amines with chloroacetyl chloride are

generally high.

Table 2: Expected Yield for the Synthesis of N-aryl acetamides

Reactant Product Typical Yield (%)

Aromatic Amines N-aryl-2-chloroacetamides 75 - 95[4]

Experimental Workflow Visualization
The overall experimental process can be visualized as a workflow diagram.
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Reaction Setup

Reaction

Product Isolation

Purification

Dissolve 4-Butyl-2-methylaniline
in anhydrous THF
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(3-6 hours)
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Pour into Cold Water
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Caption: Experimental workflow for synthesis and purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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